Cas no 60856-85-1 ((S)-(-)-Ethyl Leucate)

• Product Name: (S)-(-)-Ethyl Leucate
• CAS No: 60856-85-1
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 495200
• Update Time: 2026-04-29

(S)-(-)-Ethyl Leucate Chemical and Physical Properties

Names and Identifiers

• (S)-(-)-Ethyl Leucate
• ethyl (2S)-2-hydroxy-4-methylpentanoate
• Pentanoic acid, 2-hydroxy-4-methyl-, ethyl ester, (S)-
• ethyl 2S-2-hydroxy-4-methyl-pentanoate
• Ethyl L-Leucate
• L-Leucinsaeure-aethylester

Computed Properties

• Exact Mass: 160.11000

Experimental Properties

• PSA: 46.53000
• LogP: 0.95650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on (S)-(-)-Ethyl Leucate

Ethyl Leucate: A Comprehensive Overview

Ethyl leucate, also known by its CAS number 60856-85-1, is a compound that has garnered significant attention in various fields due to its unique properties and applications. This compound, often referred to as (S)-(-)-ethyl leucate, is a derivative of leucine, an essential amino acid, and is widely used in the pharmaceutical, food, and cosmetic industries. Its stereochemistry plays a crucial role in its functionality, making it a valuable compound in research and development.

The (S)-(-)-ethyl leucate structure is characterized by its chiral center, which is critical for its biological activity. Recent studies have highlighted the importance of stereochemistry in drug design, where the (S) configuration often leads to enhanced bioavailability and efficacy. This has positioned ethyl leucate as a promising candidate in the development of novel therapeutic agents.

One of the most notable applications of ethyl leucate is in the field of nutrition and sports science. As a derivative of leucine, it plays a vital role in muscle protein synthesis and recovery. Recent research has demonstrated that ethyl leucate can enhance muscle growth and reduce muscle soreness after intense physical activity, making it a popular supplement among athletes and fitness enthusiasts.

In the pharmaceutical industry, (S)-(-)-ethyl leucate has been explored for its potential in treating metabolic disorders such as obesity and type 2 diabetes. Studies have shown that this compound can improve insulin sensitivity and regulate lipid metabolism, offering a new avenue for managing these conditions.

The cosmetic industry has also embraced ethyl leucate for its skin-regenerative properties. Research indicates that it can stimulate collagen production and reduce oxidative stress, leading to younger-looking skin. This has made it a key ingredient in anti-aging skincare products.

From a chemical synthesis perspective, ethyl leucate is typically derived through enzymatic resolution or chemical synthesis methods. The choice of synthesis method depends on the desired enantiomeric excess and scalability requirements.

Recent advancements in biotechnology have enabled the production of (S)-(-)-ethyl leucate using recombinant enzymes, which offers a more sustainable and cost-effective approach compared to traditional methods.

In conclusion, ethyl leucate (CAS No. 60856-85-1) is a versatile compound with diverse applications across multiple industries. Its stereochemical properties make it uniquely suited for various uses, from enhancing athletic performance to treating metabolic disorders and improving skincare products.